Cas no 1896662-00-2 (2-1-(1-aminoethyl)cyclopropyl-6-fluorophenol)

• Product Name: 2-1-(1-aminoethyl)cyclopropyl-6-fluorophenol
• CAS No: 1896662-00-2
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 5906958
• PubChem ID: 117285260
• Update Time: 2025-10-30

2-1-(1-aminoethyl)cyclopropyl-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-aminoethyl)cyclopropyl-6-fluorophenol
• EN300-1801057
• 1896662-00-2
• 2-[1-(1-aminoethyl)cyclopropyl]-6-fluorophenol

• Inchi： 1S/C11H14FNO/c1-7(13)11(5-6-11)8-3-2-4-9(12)10(8)14/h2-4,7,14H,5-6,13H2,1H3
• InChI Key： RUXGXDVFQSQOCD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(1-aminoethyl)cyclopropyl-6-fluorophenol

Comprehensive Analysis of 2-1-(1-aminoethyl)cyclopropyl-6-fluorophenol (CAS No. 1896662-00-2): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and chemical research, 2-1-(1-aminoethyl)cyclopropyl-6-fluorophenol (CAS No. 1896662-00-2) has emerged as a compound of significant interest. This structurally unique molecule combines a cyclopropyl ring with a fluorophenol moiety, offering versatile applications in drug discovery and material science. Researchers are increasingly exploring its potential due to its aminoethyl functional group, which enhances binding affinity in biological systems.

The compound’s CAS No. 1896662-00-2 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Recent studies highlight its role as a building block for novel therapeutics, particularly in targeting enzyme modulation and receptor interactions. Its 6-fluorophenol segment is pivotal for improving metabolic stability, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) optimization—a key focus area for modern drug developers.

From a synthetic chemistry perspective, 2-1-(1-aminoethyl)cyclopropyl-6-fluorophenol showcases remarkable stability under physiological conditions, making it suitable for prodrug design. Industry forums and SEO trends reveal rising queries like "fluorophenol derivatives in drug design" and "cyclopropylamine applications," underscoring the demand for specialized knowledge. This aligns with the compound’s utility in creating bioactive scaffolds, a trend dominating medicinal chemistry discussions.

Environmental and safety profiles of CAS No. 1896662-00-2 are also under scrutiny, as sustainable chemistry gains traction. Laboratories prioritize green synthesis methods for such intermediates, addressing concerns about waste reduction—a recurring theme in ESG (Environmental, Social, Governance)-driven research. The compound’s low toxicity data, where available, further supports its adoption in biocompatible applications.

In material science, the fluorophenol unit’s electron-withdrawing properties are exploited to engineer advanced polymers with enhanced thermal resistance. Patent analytics indicate a surge in filings combining cyclopropyl motifs with halogenated aromatics, mirroring the innovation potential of this compound. Keywords like "high-performance materials" and "fluorinated intermediates" frequently appear in related searches, emphasizing cross-disciplinary appeal.

Future prospects for 2-1-(1-aminoethyl)cyclopropyl-6-fluorophenol include its integration into precision medicine platforms, where tailored molecular architectures are critical. As AI-driven drug discovery accelerates, the compound’s structural diversity positions it as a candidate for machine learning-assisted molecular modeling—a trending intersection of chemistry and technology.